Cas no 98824-17-0 (octacyclomycin)

octacyclomycin structure
octacyclomycin structure
Product Name:octacyclomycin
CAS No:98824-17-0
MF:C52H88O19
MW:1017.257g/molg/mol
CID:816604
PubChem ID:127180
Update Time:2024-03-01

octacyclomycin Chemical and Physical Properties

Names and Identifiers

    • Semduramicin,30-hydroxy-5-(tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)- (9CI)
    • octacyclomycin
    • CID 101639290
    • 2-[2-hydroxy-6-[1-[7-hydroxy-2-[5-[5-[6-hydroxy-6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-3-(5-methoxy-6-methyloxan-2-yl)oxyoxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-5-methoxy-4-(5-methoxy-6-methyloxan-2-yl)oxy-3-methyloxan-2-yl]acetic acid
    • Semduramicin, 30-hydroxy-5-(tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)- (9CI)
    • 98824-17-0
    • 2-[2-hydroxy-6-[1-[7-hydroxy-3-[5-[5-[6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-tetrahydropyran-2-yl]-3-(5-methoxy-6-methyl-tetrahydropyran-2-yl)oxy-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]-3,8-dimethyl-4,10-dioxaspiro[4.5]decan-9-yl]ethyl]-5-methoxy-4-(5-methoxy-6-methyl-tetrahydropyran-2-yl)oxy-3-methyl-tetrahydropyran-2-yl]acetic acid
    • SF2324
    • Semduramicin, 30-hydroxy-5-(tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)-
    • Antibiotic SF 2324
    • Inchi: 1S/C52H88O19/c1-26-21-27(2)52(58,25-53)69-42(26)36-22-37(64-40-15-13-34(59-10)31(6)62-40)47(65-36)49(9)18-17-38(67-49)48(8)19-20-50(71-48)23-33(54)28(3)43(68-50)29(4)44-46(61-12)45(30(5)51(57,70-44)24-39(55)56)66-41-16-14-35(60-11)32(7)63-41/h26-38,40-47,53-54,57-58H,13-25H2,1-12H3,(H,55,56)/t26-,27+,28+,29-,30-,31+,32+,33-,34-,35-,36+,37-,38+,40-,41-,42-,43-,44-,45-,46-,47+,48-,49-,50+,51+,52-/m0/s1
    • InChI Key: KNFNZSMXPGQAER-XBXCFGEISA-N
    • SMILES: O1[C@@]2(C[C@@H]([C@@H](C)[C@@H]([C@H](C)[C@H]3[C@@H]([C@H]([C@H](C)[C@](CC(=O)O)(O)O3)O[C@H]3CC[C@@H]([C@@H](C)O3)OC)OC)O2)O)CC[C@@]1(C)[C@H]1CC[C@@](C)([C@H]2[C@H](C[C@H]([C@@H]3[C@@H](C)C[C@@H](C)[C@@](CO)(O)O3)O2)O[C@H]2CC[C@@H]([C@@H](C)O2)OC)O1

Computed Properties

  • Exact Mass: 1016.592
  • Monoisotopic Mass: 1016.592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 71
  • Rotatable Bond Count: 15
  • Complexity: 1800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 26
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 238
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.27
  • Boiling Point: 994.3°Cat760mmHg
  • Flash Point: 272.5°C
  • Refractive Index: 1.558
  • pka: 4.38±0.10(Predicted)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd